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Compound of Interest

Compound Name: Dibromodichloromethane

Cat. No.: B008394 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the best practices for using Personal Protective Equipment (PPE) when

handling Dibromodichloromethane. Adherence to these guidelines is critical for minimizing

exposure risk and ensuring a safe laboratory environment.

Frequently Asked Questions (FAQs)
Q1: What are the primary health hazards associated with Dibromodichloromethane?

Dibromodichloromethane is a hazardous chemical that poses several health risks. It is

harmful if swallowed, inhaled, or if it comes into contact with skin.[1] The compound can cause

irritation to the skin, eyes, and respiratory tract.[2] Symptoms of exposure may include nausea,

dizziness, and headaches.[2] Furthermore, it may lead to damage to the liver, kidneys, and

central nervous system and is harmful to aquatic life with long-lasting effects.[2]

Q2: What is the minimum required PPE for handling Dibromodichloromethane?

At a minimum, anyone handling Dibromodichloromethane should wear a lab coat, chemical-

resistant gloves, and chemical splash goggles.[3][4]

Q3: How do I select the appropriate type of gloves?

You should use chemical-resistant gloves. While specific permeation data for

Dibromodichloromethane is not always available, gloves made of materials like Viton®, butyl
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rubber, or equivalent materials that are resistant to halogenated compounds are

recommended.[5] Always check the manufacturer's glove selection guide. Double-gloving

(wearing two pairs of gloves, typically a disposable nitrile glove as the inner layer) is a best

practice to minimize the risk of exposure during glove removal.[5] If a glove is directly contacted

by the chemical or is punctured, it must be replaced immediately.[2]

Q4: Under what circumstances is respiratory protection necessary?

Respiratory protection is generally not required if Dibromodichloromethane is handled

exclusively within a certified chemical fume hood or a similar ventilated enclosure.[3][4]

However, if you are working outside of a fume hood, if there is a potential for generating

aerosols or vapors, or if engineering controls are insufficient, a NIOSH-approved respirator with

organic vapor cartridges is required.[5] In situations with high or unknown concentrations, a

Self-Contained Breathing Apparatus (SCBA) should be used.[2]

Q5: What engineering controls are essential when working with this chemical?

All work with Dibromodichloromethane should be conducted in a well-ventilated area,

preferably inside a chemical fume hood.[6] An operational and easily accessible safety shower

and eyewash station must be located in the immediate work area.[5][7]

Troubleshooting Guide
Problem: Accidental Skin or Eye Contact

Solution for Skin Exposure: Immediately flood the affected skin with large amounts of water

while removing all contaminated clothing.[2] Thoroughly wash the affected area with soap

and water. Seek immediate medical attention, even if no irritation develops.[2]

Solution for Eye Exposure: First, check for and remove any contact lenses.[2] Immediately

flush the eyes with water or a normal saline solution for at least 20-30 minutes.[2] It is critical

to seek immediate medical attention afterward.[2]

Problem: Accidental Inhalation

Solution: Immediately move the affected individual to an area with fresh air.[2] If breathing is

difficult or has stopped, provide artificial respiration if you are trained to do so. Call for
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immediate medical assistance.[2]

Problem: Proper Donning and Doffing of PPE to Avoid Contamination

Donning Sequence:

Put on a lab coat or chemical-resistant apron.

Put on inner gloves (e.g., nitrile).

Put on chemical-resistant outer gloves (e.g., butyl rubber).

Put on chemical splash goggles.

Put on a full-face shield if there is a significant splash risk.

Doffing Sequence (to prevent cross-contamination):

While still wearing inner gloves, carefully remove the outer gloves and dispose of them in

a designated hazardous waste container.[5]

Remove the face shield and goggles. If reusable, decontaminate them according to

institutional procedures.[5]

Remove the lab coat or apron. If disposable, place it in the hazardous waste container.[5]

Finally, remove the inner gloves and dispose of them.[5]

Wash hands thoroughly with soap and water.

Data Presentation: PPE Selection Summary
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Body Part Required PPE Specifications & Rationale

Hands
Double Chemical-Resistant

Gloves

Inner Glove: Nitrile. Outer

Glove: Butyl rubber or Viton®

for robust protection against

halogenated compounds.

Double-gloving minimizes

exposure risk during doffing.[5]

Eyes/Face
Chemical Splash Goggles &

Face Shield

Goggles provide a seal around

the eyes to protect from

splashes. A full-face shield is

mandatory when there is a

higher potential for splashes or

sprays.[5][8]

Body
Chemical-Resistant Apron over

Lab Coat

A lab coat protects personal

clothing. A chemical-resistant

apron provides an additional

barrier against spills and

splashes of corrosive or

hazardous liquids.

Respiratory NIOSH-Approved Respirator

Required when working

outside a fume hood or when

aerosols/vapors may be

generated. Use organic vapor

cartridges. Not necessary if

work is confined to a certified

chemical fume hood.[4][5]

Experimental Protocols
Protocol 1: Standard Procedure for Handling
Dibromodichloromethane

Preparation: Before starting, ensure a chemical fume hood is operational and the sash is at

the appropriate height. Verify that a safety shower and eyewash station are accessible.[9]
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PPE Donning: Put on all required PPE as specified in the table above (lab coat, apron,

double gloves, goggles).

Handling: Conduct all manipulations of Dibromodichloromethane deep within the chemical

fume hood to ensure vapors are captured.

Storage: Keep containers of Dibromodichloromethane tightly closed when not in use.[3]

Store in a cool, dry, and well-ventilated area away from incompatible materials.[5]

Waste Disposal: Dispose of all contaminated materials (gloves, pipette tips, etc.) in a

designated and clearly labeled hazardous waste container.

Decontamination: After the procedure is complete, decontaminate the work surface within

the fume hood.

PPE Doffing: Remove PPE using the proper doffing sequence described in the

troubleshooting guide to prevent contamination.

Hygiene: Wash hands thoroughly with soap and water after removing PPE.

Protocol 2: Emergency Response for a Small Spill (<100
mL) within a Fume Hood

Alert Personnel: Immediately alert others in the laboratory of the spill.

Containment: If it is safe to do so, use an absorbent material like vermiculite or sand to

contain the spill. Do not use combustible materials.

Absorption: Use absorbent pads or paper to pick up the liquid spill material.[2]

Disposal: Seal all contaminated absorbent materials in a vapor-tight plastic bag or container

for hazardous waste disposal.[2]

Decontamination: Clean the spill area with a 60-70% ethanol solution, followed by a

thorough wash with soap and water.[2]
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Verification: Do not resume work in the area until a safety officer or responsible person has

verified that the area is properly cleaned and safe.[2]

Visualization

Start: Assess Experiment
with Dibromodichloromethane

Is work performed ENTIRELY
within a certified chemical fume hood?

Minimum PPE:
- Lab Coat

- Chemical Splash Goggles
- Double Gloves (Nitrile inner, Butyl/Viton® outer)

Yes

Add Respiratory Protection:
NIOSH-approved respirator with

organic vapor cartridges

No

Is there a significant
potential for splashing?

STOP WORK
Consult with EHS.

Work cannot proceed safely.

Add Full-Face Shield

Yes

Proceed with Experiment
Following Safe Handling Protocols

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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